![molecular formula C25H22N4O2S B2536559 4-({[2-(4-Methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}thio)-2-(2-methylphenyl)pyrazolo[1,5-a]pyrazine CAS No. 1207030-61-2](/img/structure/B2536559.png)
4-({[2-(4-Methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}thio)-2-(2-methylphenyl)pyrazolo[1,5-a]pyrazine
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Description
4-({[2-(4-Methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}thio)-2-(2-methylphenyl)pyrazolo[1,5-a]pyrazine is a useful research compound. Its molecular formula is C25H22N4O2S and its molecular weight is 442.54. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation
Research into pyrazole and 1,2,4-triazole derivatives, including compounds similar to the one , has demonstrated their strategic importance in modern medicine and pharmacy due to their chemical modifiability and pharmacological potential. These compounds are studied for their ability to interact with various biological targets, suggesting potential applications in drug discovery and development. For example, Fedotov et al. (2022) explored the synthesis and properties of certain pyrazol-3-yl-triazolo-thiadiazoles, highlighting their antifungal activity potential through molecular docking studies (Fedotov, Hotsulia, & Panasenko, 2022).
Antidiabetic Activity
Vaddiraju et al. (2022) synthesized novel pyrazole-based heterocycles attached to sugar moieties, demonstrating moderate antidiabetic activity in some of the compounds. This research points to the potential of structurally complex pyrazoles in the treatment of diabetes, indicating a broader scope of therapeutic applications for compounds with similar structures (Vaddiraju, Ajitha, Rajnarayana, & Godela, 2022).
Antioxidant and Anti-inflammatory Properties
The study of pyrazolo[3,4-b]pyridin-3-amines for their anti-Alzheimer and anti-COX2 activities suggests that compounds with pyrazole cores can exhibit significant biological activities, including potential therapeutic applications for neurodegenerative diseases and inflammation. Such studies underscore the versatility of pyrazole derivatives in medicinal chemistry (Attaby, Fattah, Shaif, & Elsayed, 2009).
Anticancer Activity
Research into thiazole compounds with anticancer activity against breast cancer cells MCF7 by Sonar et al. (2020) demonstrates the potential of heterocyclic compounds in oncology. This study, along with others, provides a foundation for exploring the anticancer potential of related pyrazole derivatives, suggesting that compounds like the one could have applications in cancer research (Sonar, Pardeshi, Dokhe, Kharat, Zine, Kótai, Pawar, & Thore, 2020).
properties
IUPAC Name |
2-(4-methoxyphenyl)-5-methyl-4-[[2-(2-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanylmethyl]-1,3-oxazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H22N4O2S/c1-16-6-4-5-7-20(16)21-14-23-25(26-12-13-29(23)28-21)32-15-22-17(2)31-24(27-22)18-8-10-19(30-3)11-9-18/h4-14H,15H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SEJYARDIJMVNNK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C2=NN3C=CN=C(C3=C2)SCC4=C(OC(=N4)C5=CC=C(C=C5)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H22N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
442.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-({[2-(4-Methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}thio)-2-(2-methylphenyl)pyrazolo[1,5-a]pyrazine |
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